Cas no 2679920-00-2 ((3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid)

• Product Name: (3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid
• CAS No: 2679920-00-2
• MF: C₇H₁₀F₃NO₄
• MW: 229.153812885284
• CID: 5832666
• PubChem ID: 165936010
• Update Time: 2025-06-13

(3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid
• 2679920-00-2
• EN300-7023401

• Inchi： 1S/C7H10F3NO4/c1-15-3-4(2-5(12)13)11-6(14)7(8,9)10/h4H,2-3H2,1H3,(H,11,14)(H,12,13)/t4-/m1/s1
• InChI Key： PBGUJKRCIFPDOS-SCSAIBSYSA-N
• SMILES： FC(C(N[C@@H](COC)CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 229.05619229g/mol
• Monoisotopic Mass: 229.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid

Introduction to (3R)-4-methoxy-3-(trifluoroacetamido)butanoic Acid (CAS No. 2679920-00-2)

(3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid, identified by its CAS number 2679920-00-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its chiral center and the presence of both methoxy and trifluoroacetamido functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of (3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid incorporates a butanoic acid backbone, which is a common structural feature in many pharmacologically relevant compounds. The presence of the methoxy group at the 4-position and the trifluoroacetamido group at the 3-position introduces both electronic and steric effects that can influence the compound's reactivity and biological activity. This specific arrangement has been explored in recent research for its potential applications in drug discovery and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoroacetamido moiety in (3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of parent compounds. This has led to numerous studies investigating the incorporation of trifluoroacetamide groups into drug candidates to enhance their efficacy and reduce toxicity.

One of the most compelling aspects of (3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid is its enantiomeric purity. The (3R) configuration of the chiral center ensures that the compound possesses specific stereochemical properties that can be critical for its biological activity. Enantioselective synthesis methods have been developed to produce this compound with high enantiomeric excess, which is essential for applications in asymmetric synthesis and drug development.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for (3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid. These methods often involve catalytic asymmetric reactions that allow for the precise control of stereochemistry. Such improvements have not only reduced production costs but also opened up new possibilities for incorporating this compound into complex synthetic routes for pharmaceuticals.

The biological activity of (3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid has been extensively studied in various preclinical models. Research indicates that this compound may have potential applications in modulating inflammatory pathways, due to its structural similarity to known anti-inflammatory agents. Additionally, its ability to interact with specific enzymes and receptors has raised interest in its potential as a lead compound for the development of novel therapeutic agents.

In conclusion, (3R)-4-methoxy-3-(trifluoroacetamido)butanoic acid (CAS No. 2679920-00-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic accessibility and biological potential, make it a valuable asset in the quest for new medicines. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.